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Compound of Interest

Compound Name: Cortistatin-17 (human)

Cat. No.: B12376340 Get Quote

For immediate implementation, this document provides essential safety and logistical

information for laboratory personnel handling Cortistatin-17 (human). It includes detailed

operational procedures and a disposal plan to ensure the safety of researchers and the

integrity of scientific data.

Cortistatin-17, a human neuropeptide with structural similarities to somatostatin, is a potent

biological material requiring strict adherence to safety protocols.[1][2] While a specific Safety

Data Sheet (SDS) for Cortistatin-17 is not publicly available, the following guidelines are based

on established best practices for handling research-grade peptides.

Operational Plan: From Receipt to Experimentation
A systematic approach is crucial to minimize exposure risk and maintain the stability of

Cortistatin-17.

1. Pre-Handling Preparations:

Consult Institutional Protocols: Before handling, review your institution's specific

Environmental Health and Safety (EH&S) guidelines for hazardous chemical waste.[1][3]

Designated Work Area: All handling of Cortistatin-17 should be confined to a designated,

clean, and organized laboratory bench or a chemical fume hood, especially when working

with the lyophilized powder.[1]
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Personal Protective Equipment (PPE): The primary barrier against accidental exposure is the

consistent use of appropriate PPE.[1]

2. Handling Lyophilized Powder:

Prevent Inhalation: The fine, lyophilized powder can easily become airborne.[1] All weighing

and initial reconstitution should be performed within a fume hood or biosafety cabinet to

prevent inhalation.[1]

Temperature Acclimation: Before opening, allow the sealed container of lyophilized peptide

to warm to room temperature in a desiccator to prevent moisture absorption.[4][5]

Avoid Cross-Contamination: Use sterile, dedicated equipment (spatulas, pipette tips, etc.) for

each peptide to maintain experimental integrity and safety.[1]

3. Reconstitution and Aliquoting:

Solvent Selection: The choice of solvent depends on the peptide's properties. For Cortistatin-

17, consult the manufacturer's instructions or general peptide solubility guidelines.[5][6]

Gentle Dissolution: Sonication in a water bath can aid in dissolving the peptide, but avoid

excessive heat.[4]

Single-Use Aliquots: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is

highly recommended to create single-use aliquots of the reconstituted solution.[4][5][6][7]

Clear Labeling: All vials containing Cortistatin-17, whether in lyophilized or solution form,

must be clearly labeled with the peptide name, concentration, preparation date, and a

"Research Use Only" warning.[1]

4. Storage:

Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C or colder in

a tightly sealed container, protected from light.[4][5][8]

Peptide in Solution: Store aliquots at -20°C for short-term use (within a month) or at -80°C for

longer-term storage (up to 6 months).[4][6]
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Personal Protective Equipment (PPE) Summary
The following table summarizes the essential PPE for handling Cortistatin-17. A risk

assessment of specific laboratory tasks should be conducted to determine if additional PPE is

required.[4]

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must be ANSI Z87.1 compliant.

[4]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.[4]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

added protection. Change

gloves immediately if

contaminated.[1][4]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is required to protect skin and

clothing.[1][4]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to avoid inhalation.[4]

[7][8]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[4]
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Proper disposal of Cortistatin-17 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.[1] Never dispose of peptides

in the regular trash or down the drain.[1]

1. Waste Segregation:

Solid Waste: All solid waste contaminated with Cortistatin-17, such as pipette tips, gloves,

and empty vials, must be collected in a clearly labeled, leak-proof hazardous waste

container.[3]

Liquid Waste: Collect all liquid waste containing Cortistatin-17 in a designated, properly

labeled hazardous waste container.[3]

2. Chemical Inactivation (if required by institution):

Consult EHS: Before attempting any chemical inactivation, consult your institution's

Environmental Health & Safety (EHS) department for approved protocols.[3]

Common Reagents: Common reagents for peptide inactivation include a 10% bleach

solution (final concentration of 0.5-1.0% sodium hypochlorite), 1 M sodium hydroxide

(NaOH), or 1 M hydrochloric acid (HCl).[3] This should be performed in a chemical fume

hood.[3]

Neutralization: If a strong acid or base is used for inactivation, the solution must be

neutralized to a pH between 5.5 and 9.0 before final disposal.[3]

3. Final Disposal:

Hazardous Waste Pickup: Arrange for the pickup and disposal of all Cortistatin-17 waste

through your institution's certified hazardous waste management service.[1][3]

Emergency Procedures
In the event of accidental exposure, follow these immediate steps:

Skin Contact: Immediately rinse the affected area with soap and water for at least 15

minutes.[1]
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Eye Contact: Use the nearest eyewash station to flush the eyes continuously for 15 minutes

and seek immediate medical attention.[1][8]

Inhalation: Move the affected individual to fresh air immediately and seek medical attention.

[1][8]

Ingestion: Rinse the mouth with water and seek immediate medical attention.[8]

Spills: For small spills, use an inert absorbent material. For larger spills, contain the area and

follow your institution's spill response procedures.[9]
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Caption: Workflow for the safe handling and disposal of Cortistatin-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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